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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for high-throughput screening (HTS) assays

to identify and characterize quinolinone derivatives targeting two key enzyme classes

implicated in cancer: histone demethylases (HDMs) and mutant isocitrate dehydrogenase 1

(mIDH1).

Part 1: Screening of 8-Hydroxyquinoline Derivatives
as JMJD2 Histone Demethylase Inhibitors
The Jumonji domain-containing 2 (JMJD2) family of histone demethylases, which includes

JMJD2E, are epigenetic regulators often dysregulated in cancer. Members of the JMJD2 family

have been shown to activate signaling pathways such as HIF-1α and Wnt/β-catenin, promoting

tumor growth and survival.[1][2][3][4][5] High-throughput screening of 8-hydroxyquinoline

derivatives has identified potent inhibitors of these enzymes.[6][7]

Experimental Workflow for JMJD2E Inhibitor Screening
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The following diagram outlines the workflow for identifying and validating 8-hydroxyquinoline

inhibitors of JMJD2E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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